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Compound of Interest

Compound Name: 3-Hydroxytetrahydrofuran

Cat. No.: B147095

Essential guidance for laboratory professionals on the safe handling, personal protective
equipment (PPE), and disposal of 3-Hydroxytetrahydrofuran, ensuring operational safety and
regulatory compliance.

For researchers and scientists in the fast-paced world of drug development, meticulous
attention to safety protocols is paramount. This guide provides immediate and essential safety
and logistical information for handling 3-Hydroxytetrahydrofuran, a key intermediate in
various synthetic processes. Adherence to these procedures is critical for protecting laboratory
personnel and the integrity of your research.

Immediate Safety and Hazard Information

3-Hydroxytetrahydrofuran is a combustible liquid that can cause skin and serious eye
irritation.[1][2][3][4] Inhalation may also lead to respiratory irritation.[1][4] Therefore, it is
imperative to handle this chemical with appropriate engineering controls and personal
protective equipment.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following table
summarizes the recommended PPE for handling 3-Hydroxytetrahydrofuran.
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PPE Category

Recommendation

Justification & Best
Practices

Eye/Face Protection

Chemical safety goggles or a

full-face shield.

Protects against splashes and
vapors that can cause serious
eye irritation.[2][3][5] Ensure
that eyewash stations are

readily accessible.[3][5]

Skin Protection

Chemical-resistant gloves
(Nitrile, Butyl, or Viton

recommended).

Prevents skin contact which
can cause irritation.[1][2] While
specific breakthrough time
data for 3-
Hydroxytetrahydrofuran is not
readily available, information
on similar solvents like
Tetrahydrofuran (THF)
suggests that standard nitrile
gloves may offer only short-
term splash protection. For
extended contact, heavier-duty
gloves such as butyl or Viton
are advisable. Always inspect
gloves for degradation before
use and change them
immediately after

contamination.

Flame-retardant lab coat.

Provides a barrier against
splashes and, in the event of a
fire, offers a degree of

protection.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood.

Minimizes the inhalation of
vapors, which can cause

respiratory tract irritation.[1][4]

For situations with inadequate
ventilation or potential for

significant vapor exposure, a

Organic vapor cartridges are
designed to filter out volatile

organic compounds.[6] A
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NIOSH-approved respirator cartridge with a black color
with an organic vapor (OV) code indicates it is suitable for
cartridge is recommended. organic vapors.[6]

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling 3-Hydroxytetrahydrofuran is crucial for minimizing risks.
The following workflow outlines the key steps for safe usage in a laboratory setting.
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Preparation

[Review Safety Data Sheet (SDS)]
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[Ensure proper ventilation (Fume Hood)j
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[Don appropriate Personal Protective Equipment (PPE)
-
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Handling
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[Dispense the smallest required quantita
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[Keep container tightly closed when not in usej
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Gvoid proximity to ignition sources (open flames, hot surfacesD
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Post-Handling
y

[Decontaminate work surfaces]

l

[Properly remove and dispose of contaminated PPE)

[Wash hands thoroughla
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Hydroxytetrahydrofuran]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147095#personal-protective-equipment-for-handling-
3-hydroxytetrahydrofuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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